Cas no 1787258-87-0 (tert-butyl N-[cis-3-hydroxypiperidin-4-yl]carbamate)

• Product Name: tert-butyl N-[cis-3-hydroxypiperidin-4-yl]carbamate
• CAS No: 1787258-87-0
• MF: C₁₀H₂₀N₂O₃
• MW: 216.277402877808
• MDL: MFCD30721762
• CID: 4614234
• PubChem ID: 10703946
• Update Time: 2024-11-01

tert-butyl N-[cis-3-hydroxypiperidin-4-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL N-[(3S,4R)-3-HYDROXYPIPERIDIN-4-YL]CARBAMATE
• tert-butyl ((3S,4R)-3-hydroxypiperidin-4-yl)carbamate
• tert-butyl N-[(3S,4R)-rel-3-hydroxypiperidin-4-yl]carbamate
• tert-Butyl N-[cis-3-hydroxypiperidin-4-yl]carbamate
• (3S,4R)-(3-Hydroxy-piperidin-4-yl)-carbamic acid tert-butyl ester
• Carbamic acid, [(3S,4R)-3-hydroxy-4-piperidinyl]-, 1,1-dimethylethyl ester
• Carbamic acid, [(3S,4R)-3-hydroxy-4-piperidinyl]-, 1,1-dimethylethyl ester (9CI)
• AMY16965
• cis-(3-Hydroxy-piperidin-4-yl)-carbamic acid tert-butyl ester
• ZDB78735
• AS-53643
• AKOS027301505
• SCHEMBL2490017
• tert-butyl N-[(3R,4S)-3-hydroxypiperidin-4-yl]carbamate
• t-Butyl N-[(3S,4R)-3-hydroxypiperidin-4-yl]carbamate
• 1787258-87-0
• MFCD18831526
• 724787-35-3
• P16804
• (3S,4R)-4-(Boc-amino)piperidin-3-ol
• CS-0058547
• t-Butyl N-[(3S,4R)-rel-3-hydroxypiperidin-4-yl]carbamate
• tert-ButylN-[cis-3-hydroxypiperidin-4-yl]carbamate
• MFCD30721762
• P17427
• Carbamic acid, N-[(3R,4S)-3-hydroxy-4-piperidinyl]-, 1,1-dimethylethyl ester, rel-
• tert-butyl N-[cis-3-hydroxypiperidin-4-yl]carbamate

• MDL： MFCD30721762
• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-7-4-5-11-6-8(7)13/h7-8,11,13H,4-6H2,1-3H3,(H,12,14)/t7-,8+/m1/s1
• InChI Key： MLTCALYMVICSBJ-SFYZADRCSA-N
• SMILES： O[C@H]1CNCC[C@H]1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 216.14739250 g/mol
• Monoisotopic Mass: 216.14739250 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 70.6
• Molecular Weight: 216.28